Cas no 2138013-92-8 (methyl 2-cyclopropanecarbonyl-4-oxopentanoate)

• Product Name: methyl 2-cyclopropanecarbonyl-4-oxopentanoate
• CAS No: 2138013-92-8
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 5796351
• PubChem ID: 165483023
• Update Time: 2024-01-10

methyl 2-cyclopropanecarbonyl-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyclopropanecarbonyl-4-oxopentanoate
• 2138013-92-8
• EN300-1105012

• Inchi： 1S/C10H14O4/c1-6(11)5-8(10(13)14-2)9(12)7-3-4-7/h7-8H,3-5H2,1-2H3
• InChI Key： KFPBMJLYLSCRON-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OC)CC(C)=O)C1CC1

Computed Properties

• Exact Mass: 198.08920892g/mol
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.4Ų